Cas no 1204334-20-2 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1h-pyrazole)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1h-pyrazole
• CAS No: 1204334-20-2
• MF: C₁₁H₁₃BF₆N₂O₂
• MW: 330.03454375267
• MDL: MFCD11867873
• CID: 1209691
• Update Time: 2025-04-20

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1H-pyrazole
• 3,5-Bis(trifluoromethyl)-1H-pyrazole-4-boronic acid pinacol ester
• 3,5-Bis(trifluoromethyl)-pyrazole-4-boronic acid pinacol ester
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1h-pyrazole

• MDL： MFCD11867873
• Inchi： 1S/C11H13BF6N2O2/c1-8(2)9(3,4)22-12(21-8)5-6(10(13,14)15)19-20-7(5)11(16,17)18/h1-4H3,(H,19,20)
• InChI Key： CLZOYAKINXVSHM-UHFFFAOYSA-N
• SMILES： FC(C1=C(B2OC(C)(C)C(C)(C)O2)C(C(F)(F)F)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,5-bis(trifluoromethyl)-1h-pyrazole Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：